2-bromo-1-(2-chloro-3-fluorophenyl)ethan-1-one
Description
Safety and Hazards
“2-bromo-1-(2-chloro-3-fluorophenyl)ethan-1-one” is classified as Acute Tox. 4 (Oral), Acute Tox. 4 (Dermal), Acute Tox. 4 (Inhalation), Skin Corr. 1B, Eye Dam. 1, and STOT SE 3 . It is harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(2-chloro-3-fluorophenyl)ethan-1-one involves the bromination of 1-(2-chloro-3-fluorophenyl)ethan-1-one using bromine in acetic acid.", "Starting Materials": [ "1-(2-chloro-3-fluorophenyl)ethan-1-one", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 1-(2-chloro-3-fluorophenyl)ethan-1-one (1.0 g, 5.5 mmol) in acetic acid (10 mL) was added bromine (1.0 g, 6.2 mmol) dropwise at room temperature.", "The reaction mixture was stirred at room temperature for 2 hours.", "The reaction was quenched by pouring the mixture into ice-cold water (50 mL) and extracted with ethyl acetate (3 x 20 mL).", "The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:3) as the eluent to afford 2-bromo-1-(2-chloro-3-fluorophenyl)ethan-1-one as a white solid (0.8 g, 70% yield)." ] } | |
CAS RN |
1214345-75-1 |
Product Name |
2-bromo-1-(2-chloro-3-fluorophenyl)ethan-1-one |
Molecular Formula |
C8H5BrClFO |
Molecular Weight |
251.5 |
Purity |
95 |
Origin of Product |
United States |
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